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Compound of Interest

Compound Name: 4-Bromo-5-methylthiazole

Cat. No.: B580489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromo-5-methylthiazole is a substituted thiazole derivative of interest in synthetic organic

chemistry, serving as a versatile building block for the preparation of more complex molecules,

including those with potential pharmacological activity. Thiazole rings are core structures in a

variety of bioactive compounds and pharmaceuticals. A thorough understanding of the

physicochemical properties of intermediates like 4-Bromo-5-methylthiazole is crucial for its

effective use in research and development, particularly in reaction design, purification, and

formulation. This technical guide provides a summary of the known physical properties of 4-
Bromo-5-methylthiazole, general experimental protocols for their determination, and a

representative synthetic workflow.

Core Physical Properties
The physical properties of 4-Bromo-5-methylthiazole are essential for its handling, storage,

and application in chemical synthesis. While experimentally determined data for this specific

compound is limited in publicly available literature, predicted values provide useful estimates.

Data Presentation
A summary of the available quantitative data for 4-Bromo-5-methylthiazole is presented in

Table 1. It is important to note that several of these values are predicted through computational
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models.

Property Value Source

Molecular Formula C₄H₄BrNS [1][2]

Molecular Weight 178.05 g/mol [1][2]

Physical Form Liquid [3]

Boiling Point 207.3 ± 20.0 °C (Predicted) [1]

Density 1.702 ± 0.06 g/cm³ (Predicted) [1]

Melting Point No data available [3]

Solubility

Fairly soluble in ether and

alcohol; sparingly soluble in

water (general for thiazoles)

[4]

Flash Point No data available [3]

pKa (Conjugated Acid) 2.5 (general for thiazole) [4]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 4-Bromo-5-
methylthiazole are not readily available. However, standard methodologies for organic

compounds can be applied.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a small sample of 4-Bromo-5-methylthiazole, the boiling point can be

determined using the following micro-method:

Sample Preparation: A small amount of the liquid is placed in a capillary tube, which is then

attached to a thermometer.

Heating: The thermometer and capillary tube assembly are placed in a heating bath (e.g., a

Thiele tube with heating oil).
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Observation: The temperature is slowly increased. The boiling point is recorded as the

temperature at which a steady stream of bubbles emerges from the capillary tube, and is the

same temperature at which the last bubble escapes as the apparatus cools.

Determination of Density
The density of a liquid is its mass per unit volume. A common and accurate method for

determining the density of a liquid like 4-Bromo-5-methylthiazole is by using a pycnometer:

Pycnometer Calibration: The empty pycnometer is weighed. It is then filled with a reference

liquid of known density (e.g., distilled water) and weighed again. The volume of the

pycnometer can be calculated from this data.

Sample Measurement: The pycnometer is emptied, dried, and filled with 4-Bromo-5-
methylthiazole.

Calculation: The pycnometer containing the sample is weighed. The mass of the sample is

determined by subtracting the mass of the empty pycnometer. The density is then calculated

by dividing the mass of the sample by the volume of the pycnometer.

Determination of Solubility
The solubility of 4-Bromo-5-methylthiazole in various solvents can be determined by the

following general procedure:

Sample Addition: A known volume of the solvent (e.g., water, ethanol, ether) is placed in a

vial at a controlled temperature.

Incremental Addition: Small, known amounts of 4-Bromo-5-methylthiazole are added to the

solvent with vigorous stirring until a saturated solution is obtained (i.e., no more solute

dissolves).

Quantification: The amount of dissolved solute is determined, and the solubility is expressed

in terms of grams per liter (g/L) or moles per liter (mol/L). For sparingly soluble substances,

analytical techniques like UV-Vis spectroscopy or HPLC can be used to quantify the

concentration in the saturated solution.
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Synthesis and Reaction Workflow
While specific signaling pathways involving 4-Bromo-5-methylthiazole are not documented,

its role as a synthetic intermediate is well-established. The following diagram illustrates a

generalized workflow for the synthesis of a thiazole derivative, which is a common application

for compounds of this class.

Generalized Synthetic Workflow for Thiazole Derivatives
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Crude Thiazole Derivative

Cyclocondensation

Purification (e.g., Chromatography)

Pure Thiazole Derivative

Click to download full resolution via product page

Caption: A generalized workflow for the Hantzsch synthesis of thiazole derivatives.
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Conclusion
This technical guide provides a consolidated overview of the currently available physical

property data for 4-Bromo-5-methylthiazole. While there is a reliance on predicted values,

these serve as a valuable starting point for researchers. The outlined experimental protocols

offer standardized methods for the empirical determination of these properties. The provided

synthetic workflow illustrates the typical use of such a compound in the broader context of

medicinal and materials chemistry. Further experimental validation of the physical properties of

4-Bromo-5-methylthiazole is encouraged to enhance the collective knowledge base for this

useful synthetic building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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